4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid

• IUPAC Name: 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid
• InChI: InChI=1S/C5H7F3O4/c1-4(12,5(6,7)8)2(9)3(10)11/h2,9,12H,1H3,(H,10,11)
• InChI Key: KMWOFMCQAUPKQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(=O)O)O)(C(F)(F)F)O
• Molecular Formula: C5H7F3O4
• Molecular Weight: 188.10 g/mol

Description

4,4,4-Trifluoro-2,3-dihydroxy-3-methylbutanoic acid, also known as TFA, is an organic acid that is used in a variety of scientific research applications. It is a non-toxic, water-soluble compound that is widely used in the synthesis of various compounds. TFA has a wide range of biochemical and physiological effects, and is used in laboratory experiments for a variety of purposes.

Scientific Research Applications

4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid is used in a variety of scientific research applications, including the synthesis of compounds, the synthesis of peptides, and the study of enzyme kinetics. It is also used to study the structure and function of proteins and nucleic acids. Additionally, 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid is used in the synthesis of pharmaceuticals, such as antifungal and anti-inflammatory drugs.

Mechanism of Action

4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid acts as a strong acid and is capable of breaking down proteins and nucleic acids. It is also capable of forming bonds with other molecules, including peptides, amino acids, and nucleotides. 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid is capable of forming hydrogen bonds with other molecules, and can be used to modify the structure and function of proteins and nucleic acids.
Biochemical and Physiological Effects
4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid has a wide range of biochemical and physiological effects. It is capable of breaking down proteins and nucleic acids, and can be used to modify the structure and function of proteins and nucleic acids. 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid can also be used to study enzyme kinetics, as it can react with enzymes to form complexes. Additionally, 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid is capable of forming hydrogen bonds with other molecules, and can be used to modify the structure and function of proteins and nucleic acids.

Advantages and Limitations for Lab Experiments

4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid has several advantages for use in laboratory experiments. It is a non-toxic, water-soluble compound, and can be used to study enzyme kinetics and modify the structure and function of proteins and nucleic acids. Additionally, 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid is relatively inexpensive and can be synthesized in a variety of ways. However, there are some limitations to using 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid in laboratory experiments. It can react with other molecules, and can form complexes with enzymes. Additionally, 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid can be difficult to separate from other compounds, and can be difficult to purify.

Future Directions

There are a number of potential future directions for 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid research. 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid can be used to study the structure and function of proteins and nucleic acids, and can be used to modify the structure and function of proteins and nucleic acids. Additionally, 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid can be used to study enzyme kinetics and to synthesize pharmaceuticals. It can also be used in the synthesis of peptides and other compounds. Additionally, 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid can be used to study the effects of drugs on the human body, and can be used to study the effects of environmental pollutants on the human body. Finally, 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid can be used to study the effects of radiation on the human body, and can be used to study the effects of genetic mutations on the human body.

Synthesis Methods

4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid can be synthesized through a variety of methods, including the reaction of trifluoroacetic anhydride with water, the reaction of trifluoroacetic acid with an alcohol, and the reaction of trifluoroacetic acid with an alkene. The most common method of synthesizing 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid is the reaction of trifluoroacetic anhydride with water. This reaction produces a mixture of 4,4,4-trifluoro-2,3-dihydroxy-3-methylbutanoic acid and trifluoroacetic acid, which must then be separated by distillation.